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Compound of Interest

Compound Name: N-(trifluoromethylthio)saccharin

Cat. No.: B1434726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic and synthetic aspects of

N-(trifluoromethylthio)saccharin, a significant reagent in trifluoromethylthiolation reactions.

This document compiles available Nuclear Magnetic Resonance (NMR) data and outlines the

established experimental protocol for its synthesis and application.

Spectroscopic Data
The following tables summarize the reported NMR spectroscopic data for N-
(trifluoromethylthio)saccharin.

Nuclear Magnetic Resonance (NMR) Data
Table 1: 1H NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

8.20 d 7.7 1H Aromatic CH

8.02 m - 2H Aromatic CH

7.94 dd 7.7, 7.5 1H Aromatic CH
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Solvent: CDCl3, Spectrometer Frequency: 500 MHz

Table 2: 13C NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

Chemical Shift (δ) ppm

158.3

137.9

136.3

134.9

128.5

126.5

126.1

121.9

Solvent: CDCl3, Spectrometer Frequency: 125 MHz

Table 3: 19F NMR Spectroscopic Data of N-(trifluoromethylthio)saccharin[1][2]

Chemical Shift (δ) ppm

-47.31

Solvent: CDCl3, Spectrometer Frequency: 470.6 MHz

Note on Infrared (IR) and Mass Spectrometry (MS) Data: Extensive searches of available

scientific literature and chemical databases did not yield specific Infrared (IR) or Mass

Spectrometry (MS/HRMS) data for N-(trifluoromethylthio)saccharin. However, MS and

HRMS data for the precursor, N-Chlorosaccharin, have been reported as follows: MS (EI) m/z

(%): 183 (100), 217. HRMS: Calculated for C7H4ClNO3S: 216.9600; Found: 216.9594.[2]

Experimental Protocols
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The synthesis of N-(trifluoromethylthio)saccharin is a multi-step process commencing from

saccharin. The detailed methodology is described below.

Synthesis of N-(trifluoromethylthio)saccharin
The synthesis involves three main stages: the preparation of N-Chlorosaccharin, the synthesis

of tris-silver (I) trifluoromethanethiolate, and the final reaction to yield the target compound.[1]

[2]

Step 1: Synthesis of N-Chlorosaccharin

A suspension of saccharin (1.0 equiv) in methanol is prepared in a round-bottom flask.

tert-Butyl hypochlorite (1.3 equiv) is added to the suspension in a single portion.

The reaction mixture is stirred for 5 minutes, during which a clear solution forms, followed by

the rapid precipitation of a white solid.

The mixture is allowed to stand for 5 minutes.

The precipitate is collected by vacuum filtration and the reaction flask and solid are rinsed

with petroleum ether.

The resulting white powder, N-Chlorosaccharin, is dried under high vacuum.

Step 2: Synthesis of tris-Silver (I) Trifluoromethanethiolate Acetonitrile Solvate

Silver fluoride (AgF) is reacted with carbon disulfide (CS2) in acetonitrile under reflux at

80°C.

The resulting off-white solid, tris-silver (I) trifluoromethanethiolate acetonitrile solvate, is

collected and dried under high vacuum.

Step 3: Synthesis of N-(trifluoromethylthio)saccharin

N-Chlorosaccharin (1.0 equiv) and tris-silver (I) trifluoromethanethiolate acetonitrile solvate

(0.4 equiv) are charged into a round-bottom flask.
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Acetonitrile is added, and the reaction mixture is stirred at room temperature for 30 minutes.

The resulting suspension is filtered to remove solid byproducts.

The filtrate is concentrated under reduced pressure.

The residue is further dried under high vacuum to afford N-(trifluoromethylthio)saccharin
as a white solid.

Visualized Workflows
The following diagrams illustrate the synthesis of N-(trifluoromethylthio)saccharin and its

subsequent application in electrophilic trifluoromethylthiolation.
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Caption: Synthetic pathway for N-(trifluoromethylthio)saccharin.
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Caption: Application as an electrophilic trifluoromethylthiolating reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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